3-Methanethiosulfonyl-N,N-dimethylpropionamide

Specification

• CAS No.: 359436-82-1
• Molecular Formula: C6H13NO3S2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: N,N-dimethyl-3-methylsulfonylsulfanylpropanamide
• Standard InChI: InChI=1S/C6H13NO3S2/c1-7(2)6(8)4-5-11-12(3,9)10/h4-5H2,1-3H3
• Standard InChI Key: FHYPBDHTWMABHJ-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CCSS(=O)(=O)C
• Canonical SMILES: CN(C)C(=O)CCSS(=O)(=O)C

Introduction

3-Methanethiosulfonyl-N,N-dimethylpropionamide, commonly referred to as MTS-DMPA, is a chemical compound notable for its applications in biochemical research, particularly in the study of protein functions and enzyme activities. Its unique structure incorporates a methanethiosulfonyl group, which plays a critical role in modifying thiol-containing proteins. This modification is essential for probing the dynamics and interactions of various biological molecules.

Synthesis and Preparation

3-Methanethiosulfonyl-N,N-dimethylpropionamide can be synthesized through various chemical pathways involving the reaction of N,N-dimethylpropionamide with suitable thiosulfonylating agents. The synthesis process typically involves:

• Reagents: N,N-dimethylpropionamide, thiosulfonylating agents.

• Conditions: Mild temperature and controlled pH to ensure high yield and purity.

Applications in Biochemistry

4.1 Role in Protein Modification

MTS-DMPA is primarily utilized as a reagent for modifying cysteine residues in proteins. This modification is crucial for understanding protein structure and function, particularly in:

• Enzyme Activation Studies: MTS-DMPA can block cysteine residues, allowing researchers to investigate enzyme mechanisms.

• Protein Interaction Mapping: By selectively modifying cysteines, scientists can map interactions within protein complexes.

4.2 Research Findings

Recent studies have demonstrated the efficacy of MTS-DMPA in various biochemical assays:

• Cysteine Reactivity: MTS-DMPA exhibits high selectivity for thiol groups, facilitating precise modifications without affecting other functional groups.

• Impact on Protein Function: Research has shown that modifications by MTS-DMPA can significantly alter the activity of enzymes, providing insights into their functional mechanisms.

Safety and Handling

5.1 Hazard Classification

MTS-DMPA is classified as a hazardous substance due to its potential to cause serious eye irritation and possible organ damage upon prolonged exposure. Proper safety measures should be adhered to during handling:

• Protective Equipment: Use gloves, goggles, and face shields.

• Storage Conditions: Store in a cool, dry place away from incompatible substances.

Supplier Information

The following table provides information on suppliers of 3-Methanethiosulfonyl-N,N-dimethylpropionamide:

Supplier Name	Contact Number	Country	Advantages
3B Pharmachem (Wuhan) International Co., Ltd.	+86 18930552037	China	Competitive pricing
Sigma-Aldrich	+1 800-325-3010	USA	High-quality reagents
Interchim	+33 (0)4 76 88 34 34	France	Extensive product range